Cas no 1499003-35-8 (2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1499003-35-8
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 5252345
• Update Time: 2025-06-15

2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylic acid, 2-ethyl-5-(4-fluorophenyl)-

• Inchi： 1S/C13H12FNO2/c1-2-11-10(13(16)17)7-12(15-11)8-3-5-9(14)6-4-8/h3-7,15H,2H2,1H3,(H,16,17)
• InChI Key： PQLAVOUYVOJMJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)O)=C(CC)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid

Introduction to 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1499003-35-8)

2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1499003-35-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrole class of molecules, which are well-documented for their involvement in various biological processes and therapeutic applications. The presence of both ethyl and fluoro substituents in its structure imparts distinct electronic and steric characteristics, making it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring system substituted at the 2-position with an ethyl group, at the 5-position with a 4-fluorophenyl group, and at the 3-position with a carboxylic acid moiety. This arrangement not only contributes to the compound's solubility and stability but also influences its interactions with biological targets. The fluorine atom at the 4-position of the phenyl ring is particularly noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyrrole derivatives, in particular, have been extensively studied due to their role as key intermediates in the synthesis of bioactive molecules. The compound 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid represents an interesting case study in this context, as its structural features suggest potential applications in multiple therapeutic areas. For instance, the carboxylic acid group can be readily functionalized to form esters or amides, which are common pharmacophores in drug molecules.

One of the most compelling aspects of 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged similar pyrrole-based scaffolds to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. The electron-withdrawing nature of the fluoro substituent and the electron-donating effect of the ethyl group create a balance that can modulate reactivity and binding interactions. This balance is particularly important in drug design, where optimizing interactions with biological targets is crucial for achieving desired therapeutic effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid for potential biological activity. Molecular docking studies have been conducted to evaluate its binding affinity to various enzymes and receptors relevant to human health. These studies have revealed promising interactions with targets involved in metabolic disorders and neurodegenerative diseases. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation-related pathologies.

The synthesis of 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of pyrrole chemistry. Key steps typically include functionalization of the pyrrole ring at specific positions followed by protection-deprotection strategies to introduce the desired substituents. The use of fluorinated aromatic rings adds an additional layer of complexity but also enhances the compound's potential utility due to fluorine's unique electronic properties. Advances in synthetic methodologies have made it possible to produce such compounds with higher yields and purity, facilitating further biological investigations.

In addition to its pharmaceutical potential, 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid has shown promise in material science applications. Pyrrole derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in designing functional materials such as catalysts or sensors. The presence of both carboxylic acid and fluorine substituents may enhance the compound's ability to interact with metal centers, leading to novel materials with tailored properties.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. Fluoro substituents can significantly alter a molecule's pharmacokinetic profile by affecting processes such as absorption, distribution, metabolism, and excretion (ADME). Moreover, fluorine atoms can improve binding interactions by increasing lipophilicity or altering electronic distributions at binding sites. These attributes make compounds like 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid valuable candidates for further development.

Ongoing research continues to explore new derivatives of this compound to expand its therapeutic applications. By modifying functional groups or introducing additional substituents, scientists aim to enhance specific biological activities while maintaining overall structural integrity. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. Such interdisciplinary approaches are critical for advancing our understanding of how these molecules interact with biological systems and for developing safer, more effective treatments.

The future prospects for 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid are bright, given its unique structural features and potential biological relevance. As computational tools become more sophisticated and synthetic techniques evolve, researchers will be better positioned to harness this compound's full potential. Whether used as a standalone therapeutic agent or as a precursor for more complex molecules, 2-ethyl-5-(4-fluorophenyl)-1H-pyrrole-3-carboxylic acid represents an important contribution to medicinal chemistry and drug discovery efforts worldwide.